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Compound of Interest

Compound Name: 1-Bromo-7-phenylheptane

Cat. No.: B1273157

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 1-Bromo-7-phenylheptane in a laboratory setting. Adherence to these guidelines is
critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Safety Data

1-Bromo-7-phenylheptane is a halogenated organic compound that requires careful handling
due to its hazardous properties. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals identifies several key hazards associated with this substance.[1]
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Property Value

Molecular Formula Ci3H19Br

Molecular Weight 255.19 g/mol [1][2]
Appearance Liquid

Boiling Point 92-94 °C[2][3]

Density ~1.2 g/cm?3[3]

Flash Point 165.2 °C[2][3]

GHS Hazard Statements H302: Harmful if swallowed[1]

H312: Harmful in contact with skin[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

Personal Protective Equipment (PPE)

The selection and consistent use of appropriate PPE is the primary defense against chemical
exposure. All personnel handling 1-Bromo-7-phenylheptane must use the following
equipment:

o Eye Protection: Chemical splash goggles are mandatory. For operations with a higher risk of
splashing, a face shield should be worn in addition to goggles.

e Hand Protection: Chemical-resistant gloves are required. Nitrile or neoprene gloves are
suitable for handling bromoalkanes. Gloves should be inspected for any signs of degradation
or perforation before each use and disposed of immediately after handling the chemical or if
contamination is suspected.

» Body Protection: A standard laboratory coat must be worn at all times. For procedures with a
significant risk of splashing, a chemically resistant apron over the lab coat is recommended.

o Footwear: Closed-toe shoes are mandatory in the laboratory.
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe procedure for handling 1-Bromo-7-phenylheptane from
preparation to the conclusion of the experimental work.

3.1. Preparation

Risk Assessment: Before starting any new procedure, conduct a thorough risk assessment.
¢ Information Review: Review the Safety Data Sheet (SDS) for 1-Bromo-7-phenylheptane.

o Work Area Setup: Ensure all work with 1-Bromo-7-phenylheptane is performed inside a
certified chemical fume hood to minimize inhalation exposure.

o Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible and operational.

» Spill Kit: Have a spill kit containing an inert absorbent material (e.g., vermiculite or sand)
readily available.

3.2. Chemical Handling
o Don PPE: Put on all required personal protective equipment as detailed in Section 2.
» Transferring the Chemical:
o When transferring the liquid, do so slowly and carefully to avoid splashing.
o Use a glass stirring rod to guide the flow of the liquid when pouring from a beaker.
o For precise measurements, use a pipette with a bulb; never pipette by mouth.
e During the Experiment:
o Keep all containers of 1-Bromo-7-phenylheptane sealed when not in use.

o Maintain the fume hood sash at the lowest practical height.
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o Avoid direct contact with the chemical. If skin contact occurs, immediately wash the
affected area with soap and plenty of water for at least 15 minutes and seek medical
attention.

3.3. Post-Experiment
» Decontamination: Clean the work area and any non-disposable equipment thoroughly.

» Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
chemical residue on the glove's exterior.

e Hand Washing: Wash hands thoroughly with soap and water after the experiment is
complete, even if gloves were worn.

Disposal Plan

Proper disposal of 1-Bromo-7-phenylheptane and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

» Waste Classification: 1-Bromo-7-phenylheptane is a halogenated organic compound and
must be disposed of as hazardous waste.

e Liquid Waste:

o Collect all liquid waste containing 1-Bromo-7-phenylheptane in a designated, clearly
labeled, and sealed hazardous waste container for "Halogenated Organic Waste."

o Do not mix with non-halogenated organic waste or other incompatible waste streams.
e Solid Waste:

o Any solid materials contaminated with 1-Bromo-7-phenylheptane (e.g., gloves,
absorbent pads, pipette tips) must be collected in a separate, clearly labeled, and sealed
container for "Halogenated Solid Waste."

» Disposal Method: All hazardous waste must be disposed of through a licensed professional
waste disposal service. Do not pour 1-Bromo-7-phenylheptane down the drain.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1273157?utm_src=pdf-body
https://www.benchchem.com/product/b1273157?utm_src=pdf-body
https://www.benchchem.com/product/b1273157?utm_src=pdf-body
https://www.benchchem.com/product/b1273157?utm_src=pdf-body
https://www.benchchem.com/product/b1273157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

e Spill:
o Evacuate the immediate area.
o Wearing appropriate PPE, contain the spill with an inert absorbent material.
o Collect the absorbed material into a designated hazardous waste container.
o Clean the spill area thoroughly.

o For large spills, evacuate the laboratory and contact the institution's environmental health
and safety department.

Workflow for Safe Handling of 1-Bromo-7-
phenylheptane
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Caption: Workflow for the safe handling of 1-Bromo-7-phenylheptane.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1273157?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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